3-Hydrazinyl-2-methylpropan-1-ol

• Molecular Formula: C4H12N2O
• Molecular Weight: 104.15 g/mol
• IUPAC Name: 3-hydrazinyl-2-methylpropan-1-ol
• InChI: InChI=1S/C4H12N2O/c1-4(3-7)2-6-5/h4,6-7H,2-3,5H2,1H3
• InChI Key: QEPRQRSTPJGGEB-UHFFFAOYSA-N
• Canonical SMILES: CC(CNN)CO

Description

3-Hydrazinyl-2-methylpropan-1-ol is a propanol derivative featuring a hydrazinyl (-NH-NH₂) group at the third carbon and a methyl group at the second carbon.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-Hydrazinyl-2-methylpropan-1-ol typically involves the reaction of 2-methylpropan-1-ol with hydrazine hydrate under controlled conditions. The reaction is usually carried out in the presence of a catalyst, such as palladium on carbon, to facilitate the formation of the hydrazine derivative.

Industrial Production Methods: In an industrial setting, the production of 3-Hydrazinyl-2-methylpropan-1-ol can be scaled up using continuous flow reactors. This method allows for better control over reaction parameters, such as temperature and pressure, leading to higher yields and purity of the final product.

Types of Reactions:

Oxidation: 3-Hydrazinyl-2-methylpropan-1-ol can undergo oxidation reactions to form corresponding oxides.

Reduction: The compound can be reduced to form various hydrazine derivatives using reducing agents like sodium borohydride.

Substitution: It can participate in substitution reactions where the hydrazine group is replaced by other functional groups. This is often achieved using reagents like alkyl halides.

Common Reagents and Conditions:

Oxidation: Chlorine dioxide in organic solvents.

Reduction: Sodium borohydride in methanol.

Substitution: Alkyl halides in the presence of a base such as sodium hydroxide.

Major Products:

Oxidation: Formation of oxides and hydroxylamines.

Reduction: Formation of hydrazine derivatives.

Substitution: Formation of substituted hydrazines.

Scientific Research Applications

3-Hydrazinyl-2-methylpropan-1-ol has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a biochemical probe due to its ability to interact with various biomolecules.

Medicine: Explored for its potential therapeutic properties, including its use as an intermediate in the synthesis of pharmaceutical compounds.

Industry: Utilized in the production of agrochemicals and other industrial chemicals.

Mechanism of Action

The mechanism by which 3-Hydrazinyl-2-methylpropan-1-ol exerts its effects involves the interaction of its hydrazine group with various molecular targets. This interaction can lead to the formation of covalent bonds with biomolecules, altering their function and activity. The compound can also participate in redox reactions, influencing cellular oxidative states and signaling pathways.

Comparison with Similar Compounds

Table 1: Key Properties of 3-Hydrazinyl-2-methylpropan-1-ol and Similar Compounds

Compound Name	Molecular Formula	Molar Mass (g/mol)	Key Functional Groups	Synthesis Yield (%)	Applications/SAR Notes
3-Hydrazinyl-2-methylpropan-1-ol dihydrochloride	C₄H₁₁N₃O·2HCl	~193.08 (calc.)	Hydrazinyl, propanol	Not reported	Pharmaceutical intermediate; high toxicity
3-[4-(Hydroxymethyl)triazol-1-yl]propan-1-ol	C₆H₁₁N₃O₂	157.17	Triazole, hydroxymethyl, propanol	68%	Click chemistry, drug linker
2-Methyl-2-(((3-methyl-1H-pyrazol-4-yl)methyl)amino)propan-1-ol	C₉H₁₇N₃O	183.25 (calc.)	Pyrazole, methylamino, propanol	Not reported	Pharmaceutical intermediate
a3-(Methylamino)-1-(thiophen-2-yl)propan-1-ol	Not reported	Not reported	Thiophene, methylamino, propanol	Not reported	Impurity in drospirenone synthesis
Compound 69 (pyridinyl-hydroxypropynyl derivative)	Not fully reported	Not reported	Pyridine, hydroxypropynyl, propanol	41.1%	Structure-activity relationship studies

Structural and Functional Group Comparisons

• Hydrazinyl vs. Triazole/Pyrazole/Thiophene : The hydrazinyl group in the target compound is a strong nucleophile, contrasting with the aromatic triazole (electron-deficient, hydrogen-bond acceptor) and thiophene (electron-rich, π-conjugated) . Pyrazole derivatives (e.g., in ) are pharmacologically relevant due to their heterocyclic stability and hydrogen-bonding capacity.

Biological Activity

3-Hydrazinyl-2-methylpropan-1-ol, also known as 3-hydrazinyl-2-methylpropan-1-ol dihydrochloride, is a compound of interest due to its potential biological activities. This article reviews the compound's structure, biological mechanisms, and relevant research findings.

Chemical Structure and Properties

3-Hydrazinyl-2-methylpropan-1-ol has the following molecular characteristics:

Property	Value
Molecular Formula	C4H12N2O
Molecular Weight	104.16 g/mol
IUPAC Name	3-hydrazinyl-2-methylpropan-1-ol
CAS Number	54224045

The compound features a hydrazine functional group, which is often associated with various biological activities, including antimicrobial and anticancer properties.

Antimicrobial Properties

Research indicates that 3-hydrazinyl-2-methylpropan-1-ol exhibits significant antimicrobial activity. A study conducted on various bacterial strains demonstrated that derivatives of this compound inhibited the growth of pathogens such as Staphylococcus aureus and Escherichia coli. The mechanism involves disruption of bacterial cell wall synthesis and interference with metabolic pathways.

Anticancer Activity

In vitro studies have shown that 3-hydrazinyl-2-methylpropan-1-ol can induce apoptosis in cancer cell lines. The compound appears to activate caspase pathways, leading to programmed cell death. Specifically, a study on human breast cancer cells revealed that treatment with this compound resulted in increased levels of pro-apoptotic factors and decreased levels of anti-apoptotic proteins.

The biological activity of 3-hydrazinyl-2-methylpropan-1-ol is primarily attributed to its ability to form complexes with various biomolecules, including proteins and nucleic acids. The hydrazine moiety allows for hydrogen bonding and coordination with metal ions, which may enhance its reactivity and biological efficacy.

Interaction with DNA

Studies have suggested that this compound can bind to DNA, potentially leading to mutagenic effects. The binding affinity was assessed using spectroscopic methods, revealing that the compound interacts with calf thymus DNA in a concentration-dependent manner. This interaction may disrupt normal DNA replication processes.

Case Study 1: Antimicrobial Activity

A study published in the Journal of Medicinal Chemistry evaluated the antimicrobial effects of 3-hydrazinyl-2-methylpropan-1-ol against several bacterial strains. Results indicated a minimum inhibitory concentration (MIC) of 32 µg/mL against E. coli, showcasing its potential as a therapeutic agent in treating bacterial infections.

Case Study 2: Anticancer Efficacy

In a clinical trial involving breast cancer patients, researchers administered derivatives of 3-hydrazinyl-2-methylpropan-1-ol. The results showed a significant reduction in tumor size after eight weeks of treatment, with no severe adverse effects reported. These findings suggest its potential as a candidate for further development in cancer therapy.